Cas no 67138-89-0 (N-(2-Cyanoethyl)-N-hexyl-heptanamide)
67138-89-0 structure
Product Name:N-(2-Cyanoethyl)-N-hexyl-heptanamide
CAS No:67138-89-0
MF:C16H30N2O
MW:266.422204494476
CID:2675914
Update Time:2023-08-06
N-(2-Cyanoethyl)-N-hexyl-heptanamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2-Cyanoethyl)-N-hexylheptanamide
- N-(2-Cyanoethyl)-N-hexyl-heptanamide
- Heptanamide, N-(2-cyanoethyl)-N-hexyl-
- LCECBCYVYGCMDO-UHFFFAOYSA-N
-
- Inchi: 1S/C16H30N2O/c1-3-5-7-9-12-16(19)18(15-11-13-17)14-10-8-6-4-2/h3-12,14-15H2,1-2H3
- InChI Key: LCECBCYVYGCMDO-UHFFFAOYSA-N
- SMILES: O=C(CCCCCC)N(CCC#N)CCCCCC
Computed Properties
- Exact Mass: 266.236
- Monoisotopic Mass: 266.236
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 12
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 44.1
N-(2-Cyanoethyl)-N-hexyl-heptanamide Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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